Cas no 1535316-73-4 (2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine)

2-Cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopropyl substituent at the 2-position and diethylamino and methylamino groups at the 4- and 6-positions, respectively, contributing to its unique reactivity and binding properties. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The diethylamino and methylamino groups enhance its solubility and versatility in synthetic pathways. Its well-defined molecular architecture makes it a valuable candidate for structure-activity relationship (SAR) studies in medicinal chemistry.
2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine structure
1535316-73-4 structure
Product Name:2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine
CAS No:1535316-73-4
MF:C12H20N4
MW:220.314002037048
CID:5579330
Update Time:2025-06-08

2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinediamine, 2-cyclopropyl-N4,N4-diethyl-N6-methyl-
    • 2-cyclopropyl-n4,n4-diethyl-n6-methylpyrimidine-4,6-diamine
    • 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine
    • Inchi: 1S/C12H20N4/c1-4-16(5-2)11-8-10(13-3)14-12(15-11)9-6-7-9/h8-9H,4-7H2,1-3H3,(H,13,14,15)
    • InChI Key: YBXQJIBKLAPJMA-UHFFFAOYSA-N
    • SMILES: C1(C2CC2)=NC(NC)=CC(N(CC)CC)=N1

Experimental Properties

  • Density: 1.133±0.06 g/cm3(Predicted)
  • Boiling Point: 378.4±27.0 °C(Predicted)
  • pka: 6.39±0.50(Predicted)

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Additional information on 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine

Introduction to 2-Cyclopropyl-N4,N4-Diethyl-N6-Methylpyrimidine-4,6-Diamine (CAS No. 1535316-73-4)

2-Cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1535316-73-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine is characterized by a pyrimidine ring substituted with a cyclopropyl group at the 2-position, diethylamino groups at the 4-position, and a methylamino group at the 6-position. This unique arrangement of functional groups contributes to its distinct chemical and biological properties.

Recent research has focused on the pharmacological potential of 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine. Studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is thought to be mediated through the modulation of cell cycle progression and the induction of DNA damage.

The anti-inflammatory effects of 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine have also been explored. In vitro and in vivo studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine has been studied to understand its bioavailability and metabolism. Preclinical data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent.

Toxicity studies have also been conducted to assess the safety of 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-cyclopropyl-N4,N4-diethyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1535316-73-4) is a promising compound with a wide range of potential therapeutic applications. Its antiviral, anticancer, and anti-inflammatory properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

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